Cas no 823788-66-5 (Azulene, 1-bromo-3-propyl-)

• Product Name: Azulene, 1-bromo-3-propyl-
• CAS No: 823788-66-5
• MF: C₁₃H₁₃Br
• MW: 249.146322965622
• CID: 693385
• PubChem ID: 11436595
• Update Time: 2025-04-19

Azulene, 1-bromo-3-propyl- Chemical and Physical Properties

Names and Identifiers

• Azulene, 1-bromo-3-propyl-
• 1-bromo-3-propylazulene
• DTXSID40465856
• 823788-66-5

• Inchi： 1S/C13H13Br/c1-2-6-10-9-13(14)12-8-5-3-4-7-11(10)12/h3-5,7-9H,2,6H2,1H3
• InChI Key： KHWXUQKSKSOYDI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C2C=CC=CC=C21)CCC

Computed Properties

• Exact Mass: 248.02006g/mol
• Monoisotopic Mass: 248.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų